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Get Quote

Safety & Handling FAQ

Q1: What is the most critical safety risk when handling 4-azidobenzaldehyde? The most critical risk is

its exceptional shock sensitivity, meaning it can detonate upon impact. A drop-weight impact test yielded a

positive result with an H50 value of about 11 kg-cm, evidenced by the sample converting to a solid char with

gas generation [1]. One U.S. patent explicitly describes it as an "exceptionally explosive substance" [1].

Q2: What specific handling precautions are recommended?

Primary Precautions: Always use a blast shield and work behind a safety sash. Never handle the

neat (pure) compound in quantities larger than very small amounts [1].
Manipulation Strategy: It is strongly recommended to manipulate the compound as a dilute
solution rather than in its neat form to greatly reduce the risk of explosion [1].
General Care: Shield the compound from light and heat, as these can potentially initiate a reaction

[1].

Q3: How should 4-azidobenzaldehyde be stored? For short-term storage, it may be kept at room

temperature (RT). For long-term storage, it is recommended to be kept at 2-6°C [2]. Always check the

updated Safety Data Sheet (SDS) for the specific lot you receive, as suppliers have updated their

documentation to reflect the shock sensitivity hazard [1].

Q4: I have an old MSDS for this compound that doesn't mention explosiveness. Is it still valid? No.

Suppliers like TCI America have updated their Material Safety Data Sheets (MSDS) after being alerted to the

hazard. You should discard any old versions and obtain the latest SDS [1].
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Basic Compound Information

The table below summarizes the core identifiers and physical characteristics of 4-azidobenzaldehyde.

Property Description

CAS Number 24173-36-2 [3] [4] [2]

Molecular Formula C₇H₅N₃O [3] [4] [2]

Molecular Weight 147.13 g/mol [3] [2]

Common Names p-Azidobenzaldehyde, 4-Formylphenyl azide [4] [2]

Appearance Light yellow to yellow oil [2]

Purity Typically ≥97% [2]

Applications & Uses

4-Azidobenzaldehyde is a versatile reagent used in organic synthesis and chemical biology. Its key

applications include [3] [2]:

Click Chemistry: Participating in "click" reactions, such as cycloadditions with alkynes, to form
triazoles.

Photoaffinity Labeling: The azide group can be activated by light to form covalent bonds with
nearby molecules, useful for studying biomolecular interactions.

Pharmaceutical Intermediate: Serving as a scaffold or precursor in the synthesis of various
bioactive compounds and pharmaceuticals.

Material Science: Used in the development of novel functional materials.

Safe Handling Workflow

The following diagram outlines the critical steps for safely handling 4-azidobenzaldehyde, from preparation

to waste disposal.
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Start Handling Procedure

Preparation
• Review updated SDS

• Plan synthesis to use dilute solutions
• Secure work area

Personal Protection
• Lab coat, gloves, safety glasses

• Blast shield / safety sash

Environment Setup
• Work in a fume hood

• Shield from light and heat
• Keep work area clear

During Manipulation
• Use only in DILUTE SOLUTION

• NEVER handle neat solid in large quantities
• Avoid shock, friction, or impact

Storage
• Short-term: Room Temp (RT)

• Long-term: 2-6°C

Waste Disposal
• Follow institutional guidelines

• Dispose of as hazardous/explosive waste

Click to download full resolution via product page

Emergency Troubleshooting Guide
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Issue Possible Cause Immediate Action & Prevention

Unexpected
decomposition or
charring

Shock or impact to neat
material; exposure to

heat or light.

Immediate Action: Evacuate the area if safe to do
so. Alert personnel to the potential explosion

hazard. Prevention: Always use dilute solutions;
enforce strict handling protocols [1].

Outdated MSDS
lacks hazard
warnings

Use of superseded
safety documentation.

Action: Obtain and consult the most recent SDS
from the supplier (e.g., TCI America). Prevention:

Implement a system for regular SDS review and
updates [1].

Crystallization or
precipitation from
solution

Solvent evaporation or
temperature change

concentrating the azide.

Action: Do not scrape or disturb the solid. Gently
re-dissolve by adding more solvent if possible. If

not, treat as neat, shock-sensitive material.
Prevention: Store solutions at consistent, cool

temperatures [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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